Cas no 192711-20-9 (2-(4-Nitro-1H-pyrazol-3-yl)pyridine)

• Product Name: 2-(4-Nitro-1H-pyrazol-3-yl)pyridine
• CAS No: 192711-20-9
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD14657952
• CID: 3161644
• PubChem ID: 18704285
• Update Time: 2025-06-14

2-(4-Nitro-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-5-yl)pyridine
• 2-(4-nitro-1H-pyrazol-3-yl)pyridine
• Pyridine, 2-(4-nitro-1H-pyrazol-3-yl)-
• YRKGZAPVVJYLGV-UHFFFAOYSA-N
• 4-Nitro-5-(2-pyridyl)-1H-pyrazole
• SB22790
• 2-(4-nitro-1H-pyrazol-3-yl)-pyridine
• Z2526439830
• MFCD14657952
• SCHEMBL3584585
• 2-(4-Nitro-3-pyrazolyl)pyridine
• CS-0052269
• DB-111580
• 192711-20-9
• Z815438456
• P15318
• AKOS010654384
• EN300-299820
• GS-5754
• DTXSID90595713
• SY100374
• SHA71120
• 2-(4-Nitro-1H-pyrazol-3-yl)pyridine

• MDL： MFCD14657952
• Inchi： 1S/C8H6N4O2/c13-12(14)7-5-10-11-8(7)6-3-1-2-4-9-6/h1-5H,(H,10,11)
• InChI Key： YRKGZAPVVJYLGV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 190.04907545g/mol
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-(4-Nitro-1H-pyrazol-3-yl)pyridine

Recent Advances in the Study of 2-(4-Nitro-1H-pyrazol-3-yl)pyridine (CAS: 192711-20-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Nitro-1H-pyrazol-3-yl)pyridine (CAS: 192711-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors, which are crucial for targeting various cancers and inflammatory diseases.

One of the most notable advancements in the study of 2-(4-Nitro-1H-pyrazol-3-yl)pyridine is its application in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity for specific kinase targets, such as JAK2 and EGFR, which are implicated in numerous malignancies. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and pharmacokinetic properties, resulting in promising preclinical results.

In addition to its role in kinase inhibition, recent research has explored the potential of 2-(4-Nitro-1H-pyrazol-3-yl)pyridine as a scaffold for developing antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that certain derivatives of this compound displayed potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience investigated the neuroprotective effects of 2-(4-Nitro-1H-pyrazol-3-yl)pyridine derivatives in models of Alzheimer's disease. The findings suggested that these compounds could mitigate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of the disease. These results open new avenues for developing small-molecule therapeutics targeting neurodegenerative disorders.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Nitro-1H-pyrazol-3-yl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug development efforts.

In conclusion, 2-(4-Nitro-1H-pyrazol-3-yl)pyridine (CAS: 192711-20-9) represents a valuable scaffold in chemical biology and pharmaceutical research, with applications ranging from kinase inhibition to antimicrobial and neuroprotective therapies. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility.